Cas no 944903-55-3 ((4-morpholinopyrimidin-2-yl)methanamine)

• Product Name: (4-morpholinopyrimidin-2-yl)methanamine
• CAS No: 944903-55-3
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 5821288
• PubChem ID: 72211597
• Update Time: 2025-10-17

(4-morpholinopyrimidin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinemethanamine, 4-(4-morpholinyl)-
• (4-morpholinopyrimidin-2-yl)methanamine
• DTXSID901270011
• 944903-55-3
• F1912-0333
• 4-(4-Morpholinyl)-2-pyrimidinemethanamine
• AKOS026713387

• Inchi： 1S/C9H14N4O/c10-7-8-11-2-1-9(12-8)13-3-5-14-6-4-13/h1-2H,3-7,10H2
• InChI Key： VSUQFQOROLZLFQ-UHFFFAOYSA-N
• SMILES： C1(CN)=NC=CC(N2CCOCC2)=N1

Computed Properties

• Exact Mass: 194.11676108g/mol
• Monoisotopic Mass: 194.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• Boiling Point: 347.6±42.0 °C(Predicted)
• pka: 7.71±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (4-morpholinopyrimidin-2-yl)methanamine

(4-morpholinopyrimidin-2-yl)methanamine: An Overview of a Promising Compound in Medicinal Chemistry

(4-morpholinopyrimidin-2-yl)methanamine (CAS No. 944903-55-3) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as 2-(aminomethyl)-4-morpholinopyrimidine, belongs to the class of pyrimidine derivatives and is characterized by its morpholine and amine functional groups. These features contribute to its diverse biological activities and make it a valuable candidate for drug development.

The chemical structure of (4-morpholinopyrimidin-2-yl)methanamine consists of a pyrimidine ring fused with a morpholine ring, with an amino group attached to the methylene bridge. This arrangement provides the molecule with a combination of hydrophilic and hydrophobic properties, which can enhance its solubility and bioavailability. The morpholine moiety, in particular, is known for its ability to improve the pharmacokinetic properties of drug candidates, making it an attractive scaffold for medicinal chemists.

Recent research has highlighted the potential of (4-morpholinopyrimidin-2-yl)methanamine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Studies have shown that this compound can modulate specific neurotransmitter systems, such as the serotonin and dopamine pathways, which are implicated in conditions like Alzheimer's disease and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (4-morpholinopyrimidin-2-yl)methanamine derivatives exhibited potent neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation.

In addition to its neuroprotective properties, (4-morpholinopyrimidin-2-yl)methanamine has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. A notable example is its ability to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This makes (4-morpholinopyrimidin-2-yl)methanamine a potential lead compound for developing novel anticancer agents.

The pharmacological profile of (4-morpholinopyrimidin-2-yl)methanamine has been further explored through extensive in vitro and in vivo studies. These investigations have provided valuable insights into its mechanism of action, toxicity profile, and pharmacokinetic behavior. For instance, a study published in the Bioorganic & Medicinal Chemistry Letters reported that (4-morpholinopyrimidin-2-yl)methanamine exhibited low cytotoxicity towards normal cells while effectively inhibiting the growth of cancer cells. This selective toxicity is crucial for minimizing side effects and improving the therapeutic index of drug candidates.

The synthetic accessibility of (4-morpholinopyrimidin-2-yl)methanamine is another factor that contributes to its appeal as a drug development candidate. Various synthetic routes have been developed to produce this compound efficiently, allowing researchers to explore different structural modifications and optimize its biological activity. One common approach involves the reaction of 2-chloromethylpyrimidine with morpholine followed by reductive amination with ammonia or an amine derivative. This modular synthesis strategy enables the rapid generation of diverse analogs for structure-activity relationship (SAR) studies.

In conclusion, (4-morpholinopyrimidin-2-yl)methanamine (CAS No. 944903-55-3) represents a promising compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are likely to uncover additional therapeutic applications and refine its pharmacological profile, potentially leading to new treatments for various diseases.